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Compound of Interest

Compound Name: 2-(4-Bromophenyl)-1,3-dioxolane

Cat. No.: B088685

An In-depth Technical Guide to 2-(4-Bromophenyl)-1,3-dioxolane

This guide provides detailed information on the molecular properties of 2-(4-
Bromophenyl)-1,3-dioxolane, a compound of interest for researchers, scientists, and
professionals in the field of drug development and chemical synthesis.

Core Molecular Data

The fundamental molecular characteristics of 2-(4-Bromophenyl)-1,3-dioxolane have been
determined and are summarized below. This data is essential for stoichiometric calculations,
analytical characterization, and experimental design.

Parameter Value

Molecular Formula COHOBrO2[1][2][3][4]
Molecular Weight 229.07 g/mol [1][3][4][5]
Alternate Molecular Weight 229.071[6]

Experimental Protocols

The determination of the molecular weight and formula of 2-(4-Bromophenyl)-1,3-dioxolane is
typically achieved through a combination of mass spectrometry and elemental analysis.
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Mass Spectrometry: High-resolution mass spectrometry (HRMS) is employed to determine the
accurate mass of the molecular ion. This experimental value is then compared to the
theoretical mass calculated from the isotopic masses of the constituent elements to confirm the
elemental composition.

Elemental Analysis: Combustion analysis can be used to determine the percentage
composition of carbon and hydrogen. The percentage of bromine can be determined by
methods such as titration or ion chromatography after decomposition of the compound. The
results from these analyses are used to derive the empirical formula, which is then compared
with the molecular formula obtained from mass spectrometry.

Logical Relationship of Molecular Properties

The relationship between the chemical name, its structure, and its fundamental molecular
properties is illustrated in the following diagram.
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Molecular Property Derivation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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